Cas no 2172632-23-2 (methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate)

• Product Name: methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate
• CAS No: 2172632-23-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6266761
• PubChem ID: 165527125
• Update Time: 2025-07-22

methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate
• EN300-1459887
• 2172632-23-2

• Inchi： 1S/C14H16O3/c1-10(8-14(15)16-2)11-5-6-13-12(9-11)4-3-7-17-13/h5-6,8-9H,3-4,7H2,1-2H3/b10-8-
• InChI Key： XDONNODEGFZRPS-NTMALXAHSA-N
• SMILES： O1C2C=CC(/C(=C\C(=O)OC)/C)=CC=2CCC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate

Exploring the Potential of Methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate (CAS No. 2172632-23-2) in Modern Research and Applications

The compound methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate (CAS No. 2172632-23-2) has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This benzopyran derivative belongs to a class of organic compounds known for their diverse biological activities and synthetic versatility. Researchers have been particularly interested in exploring its pharmacological properties, synthetic pathways, and potential as a building block for more complex molecules.

One of the most intriguing aspects of this compound is its Z-configuration at the double bond, which plays a crucial role in determining its chemical behavior and potential interactions with biological targets. The 3,4-dihydro-2H-1-benzopyran moiety, commonly found in natural products and pharmaceuticals, contributes to the compound's stability while offering multiple sites for further functionalization. This structural combination makes methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate particularly valuable for medicinal chemistry research and drug discovery programs.

Recent studies have focused on the compound's potential as a precursor for the synthesis of various bioactive molecules. Its ester functionality allows for straightforward transformations, while the benzopyran core provides a rigid framework that can influence the three-dimensional orientation of attached groups. These characteristics align well with current trends in fragment-based drug design, where researchers seek small, well-defined molecular fragments that can be efficiently combined or modified to create lead compounds with desired properties.

In the context of green chemistry initiatives, scientists have explored eco-friendly synthetic routes to produce methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate. The development of catalyst-free reactions and solvent-free conditions for its preparation has been particularly noteworthy, addressing growing concerns about sustainable chemistry practices. These advancements not only improve the compound's accessibility but also reduce the environmental impact of its production, making it more attractive for industrial applications.

The compound's potential in material science has also been investigated, particularly in the development of functional materials with specific optical or electronic properties. The conjugated system present in the molecule suggests possible applications in organic electronics, where such structures often serve as key components in semiconducting materials or light-emitting devices. Researchers are particularly interested in how modifications to the basic structure might tune these properties for specific technological applications.

From a computational chemistry perspective, methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate serves as an interesting subject for molecular modeling studies. The compound's relatively small size yet complex electronic structure makes it suitable for testing and validating new quantum chemical methods and molecular dynamics simulations. These computational approaches help predict the compound's behavior in various environments and guide experimental work toward the most promising avenues of research.

Quality control and analytical method development for this compound have become important topics, especially for researchers requiring high-purity material for their studies. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize the compound and ensure batch-to-batch consistency. The establishment of robust analytical protocols has facilitated its use in more sensitive applications where purity is paramount.

Looking toward the future, methyl (2Z)-3-(3,4-dihydro-2H-1-benzopyran-6-yl)but-2-enoate continues to present exciting opportunities across multiple disciplines. Its combination of synthetic accessibility, structural features, and potential biological activity positions it as a valuable tool in chemical biology and pharmaceutical research. As new synthetic methodologies emerge and our understanding of structure-activity relationships deepens, this compound will likely play an increasingly important role in the development of novel therapeutic agents and functional materials.